1-{4-[(3,5-Dimethyl-1,2-oxazol-4-yl)sulfonyl]piperazin-1-yl}ethanone

• Molecular Formula: C11H17N3O4S
• Molecular Weight: 287.34 g/mol
• IUPAC Name: 1-[4-[(3,5-dimethyl-1,2-oxazol-4-yl)sulfonyl]piperazin-1-yl]ethanone
• InChI: InChI=1S/C11H17N3O4S/c1-8-11(9(2)18-12-8)19(16,17)14-6-4-13(5-7-14)10(3)15/h4-7H2,1-3H3
• InChI Key: KGWGQPMQYBTREE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C)S(=O)(=O)N2CCN(CC2)C(=O)C

Description

1-{4-[(3,5-Dimethyl-1,2-oxazol-4-yl)sulfonyl]piperazin-1-yl}ethanone is a piperazine derivative featuring a 3,5-dimethylisoxazole sulfonyl group and an acetyl moiety. The compound’s structural framework is common in medicinal chemistry, particularly in targeting central nervous system (CNS) receptors and kinases .

Preparation Methods

Chlorosulfonation Reaction

Chlorosulfonic acid (ClSO₃H) reacts with 3,5-dimethylisoxazole at 0–5°C under anhydrous conditions to yield 3,5-dimethylisoxazole-4-sulfonic acid . The reaction proceeds via electrophilic aromatic substitution, where the electron-deficient isoxazole ring directs the sulfonic acid group to the para position relative to the nitrogen atoms.

$$\text{3,5-Dimethylisoxazole} + \text{ClSO}_3\text{H} \xrightarrow{0-5^\circ \text{C}} \text{3,5-Dimethylisoxazole-4-sulfonic acid}$$

Conversion to Sulfonyl Chloride

The sulfonic acid is subsequently treated with phosphorus pentachloride (PCl₅) in dichloromethane (DCM) under reflux to produce the sulfonyl chloride:

$$\text{3,5-Dimethylisoxazole-4-sulfonic acid} + \text{PCl}$$5 \xrightarrow{\Delta} \text{3,5-Dimethylisoxazole-4-sulfonyl chloride} + \text{POCl}3 + \text{HCl}

Key Parameters

• Solvent: Dichloromethane or chloroform

• Temperature: Reflux (40–50°C)

• Yield: 70–85%

Sulfonylation of N-Boc-piperazine

To achieve regioselective sulfonylation, N-Boc-piperazine (tert-butoxycarbonyl-protected piperazine) is employed to direct the sulfonyl group to the 4-position of the piperazine ring.

Reaction Conditions

A solution of N-Boc-piperazine in DCM is treated with 3,5-dimethylisoxazole-4-sulfonyl chloride in the presence of triethylamine (TEA) or N,N-diisopropylethylamine (DIPEA) at 0°C . The base neutralizes HCl generated during the reaction, driving the reaction to completion.

$$\text{N-Boc-piperazine} + \text{3,5-Dimethylisoxazole-4-sulfonyl chloride} \xrightarrow[\text{TEA}]{\text{DCM, 0°C}} \text{N-Boc-4-[(3,5-dimethylisoxazol-4-yl)sulfonyl]piperazine}$$

Characterization Data

• ¹H NMR (CDCl₃): δ 1.45 (s, 9H, Boc), 2.35 (s, 6H, CH₃), 3.40–3.60 (m, 8H, piperazine)

• Yield: 80–90%

Deprotection of the Boc Group

The Boc-protecting group is removed using trifluoroacetic acid (TFA) in DCM to liberate the secondary amine at the 1-position of the piperazine ring.

$$\text{N-Boc-4-[(3,5-dimethylisoxazol-4-yl)sulfonyl]piperazine} \xrightarrow[\text{DCM}]{\text{TFA}} \text{4-[(3,5-Dimethylisoxazol-4-yl)sulfonyl]piperazine}$$

Reaction Parameters

• Temperature: 0°C to room temperature

• Time: 2–4 hours

• Yield: 95–98%

Acetylation of the Free Amine

The final step involves acetylation of the deprotected piperazine using acetyl chloride in the presence of TEA.

$$\text{4-[(3,5-Dimethylisoxazol-4-yl)sulfonyl]piperazine} + \text{AcCl} \xrightarrow[\text{TEA}]{\text{DCM}} \text{1-{4-[(3,5-Dimethyl-1,2-oxazol-4-yl)sulfonyl]piperazin-1-yl}ethanone}$$

Optimization Notes

• Stoichiometry: 1.2 equivalents of acetyl chloride ensure complete acetylation.

• Side Products: Over-acetylation is minimized by maintaining temperatures below 25°C.

Characterization Data

• ¹H NMR (DMSO-d₆): δ 2.10 (s, 3H, COCH₃), 2.35 (s, 6H, CH₃), 3.20–3.80 (m, 8H, piperazine)

• LC-MS (ESI⁺): m/z 329.1 [M+H]⁺

Alternative Synthetic Routes

Direct Sulfonylation of Unprotected Piperazine

Unprotected piperazine reacts with 3,5-dimethylisoxazole-4-sulfonyl chloride in a 1:1 molar ratio to yield a mixture of mono- and di-sulfonylated products. While this method avoids protective groups, it requires rigorous chromatographic separation, reducing overall yield to 50–60% .

Solid-Phase Synthesis

Recent advancements utilize Wang resin-bound piperazine for stepwise sulfonylation and acetylation. This approach simplifies purification but is limited by resin loading capacity.

Challenges and Mitigation Strategies

• Regioselectivity: Boc protection ensures monosubstitution at the 4-position of piperazine.

• Solvent Choice: Dichloromethane minimizes side reactions due to its low nucleophilicity.

• Scalability: Batch-wise addition of sulfonyl chloride prevents exothermic runaway reactions .

Chemical Reactions Analysis

1-{4-[(3,5-Dimethyl-1,2-oxazol-4-yl)sulfonyl]piperazin-1-yl}ethanone undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide, leading to the formation of sulfoxides or sulfones.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride, resulting in the formation of corresponding amines or alcohols.

Substitution: The compound can undergo nucleophilic substitution reactions, where the sulfonyl group can be replaced by other nucleophiles under appropriate conditions.

Common reagents and conditions used in these reactions include organic solvents, catalysts, and controlled temperatures. The major products formed depend on the specific reaction conditions and the nature of the reagents used .

Scientific Research Applications

1-{4-[(3,5-Dimethyl-1,2-oxazol-4-yl)sulfonyl]piperazin-1-yl}ethanone has found applications in various scientific research fields:

Chemistry: The compound is used as a building block in the synthesis of more complex molecules, particularly in the development of pharmaceuticals and agrochemicals.

Biology: It is studied for its potential biological activities, including antimicrobial, antifungal, and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent, particularly in the treatment of infectious diseases and cancer.

Industry: The compound is used in the development of new materials with specific properties, such as polymers and coatings

Mechanism of Action

The mechanism of action of 1-{4-[(3,5-Dimethyl-1,2-oxazol-4-yl)sulfonyl]piperazin-1-yl}ethanone involves its interaction with specific molecular targets and pathways. The sulfonyl group is known to interact with enzymes and proteins, potentially inhibiting their activity. The oxazole moiety can interact with nucleic acids, affecting gene expression and cellular functions. These interactions result in the modulation of various biological processes, contributing to the compound’s observed effects .

Comparison with Similar Compounds

Structural and Functional Group Analysis

The compound’s key structural analogs and their distinguishing features are summarized below:

Compound Name	Structural Features	Biological Activity	Key Findings
1-{4-[(3,5-Dimethyl-1,2-oxazol-4-yl)sulfonyl]piperazin-1-yl}ethanone (Target)	- 3,5-Dimethylisoxazole sulfonyl group - Acetyl-terminated piperazine	Not explicitly reported in evidence	Hypothesized to modulate CNS targets due to sulfonyl-piperazine scaffold .
1-(Biphenyl-4-yl)-2-[4-(2-methoxyphenyl)-piperazin-1-yl]ethanone	- Biphenyl-acetyl linker - 2-Methoxyphenyl on piperazine	Antipsychotic activity (low catalepsy, anti-dopaminergic)	Optimal QPlogBB and electron affinity correlate with activity .
4-[5-Bromo-4-(sulfonylpiperazinyl)pyrimidin-2-yl]morpholine	- Bromopyrimidine-morpholine core - Shared sulfonylpiperazine	IC50 >500,000 nM (Bcr-Abl inhibition)	Bulky substitutions reduce potency .
[4-(4-Chlorophenyl)piperazin-1-yl]-(3,5-dimethyl-1,2-oxazol-4-yl)methanone	- Methanone linker (vs. sulfonyl) - 4-Chlorophenyl	Supplier-listed (no activity data)	Methanone linkage may alter binding kinetics .
1-(4-Acetyl-3,5-dimethyl-1H-pyrrol-2-yl)-2-[4-(2-fluorophenyl)sulfonylpiperazin-1-yl]ethanone	- Fluorophenyl sulfonyl - Pyrrole-acetyl group	Not reported	Fluorine enhances metabolic stability .

Key Trends in Structure-Activity Relationships (SAR)

Piperazine Substitutions: Aryl Groups: Electron-rich substituents (e.g., 2-methoxy in ) enhance antidopaminergic activity, while halogens (e.g., 2,3-dichloro) improve receptor selectivity . Sulfonyl vs. Methanone: Sulfonyl groups (as in the target compound) may improve solubility and hydrogen-bonding capacity compared to methanone-linked analogs .

Core Modifications :

• The bromopyrimidine-morpholine derivative () showed negligible Bcr-Abl inhibition, suggesting that steric bulk adjacent to the sulfonylpiperazine disrupts target engagement .
• Fluorophenyl sulfonyl groups () could enhance metabolic stability but require activity validation .

QSAR Insights :

• High predicted brain/blood partition coefficients (QPlogBB) correlate with improved CNS penetration in biphenyl-acetyl-piperazine derivatives . The target compound’s logP is undefined but may benefit from its compact structure.

Biological Activity

The compound 1-{4-[(3,5-Dimethyl-1,2-oxazol-4-yl)sulfonyl]piperazin-1-yl}ethanone is a derivative of piperazine that has garnered interest due to its potential biological activities. This article aims to explore its biological activity, including its pharmacological properties, mechanisms of action, and relevant case studies.

The compound can be represented by the following structural formula:

$$\text{C}_{15}\text{H}_{19}\text{N}_{3}\text{O}_{3}\text{S}$$

It has a molecular weight of approximately 319.39 g/mol and features both a piperazine ring and a sulfonamide moiety, which are known to enhance biological activity in various compounds.

Antibacterial Activity

Research indicates that compounds containing the sulfonamide group , similar to 1-{4-[(3,5-Dimethyl-1,2-oxazol-4-yl)sulfonyl]piperazin-1-yl}ethanone, exhibit significant antibacterial properties. In studies involving various bacterial strains, compounds with similar structures demonstrated moderate to strong activity against pathogens such as Salmonella typhi and Bacillus subtilis .

Enzyme Inhibition

The compound has been evaluated for its ability to inhibit key enzymes. In particular, it has shown promising results in inhibiting acetylcholinesterase (AChE) and urease . For instance, related compounds exhibited IC50 values ranging from 0.63 µM to 6.28 µM in urease inhibition assays . This suggests that 1-{4-[(3,5-Dimethyl-1,2-oxazol-4-yl)sulfonyl]piperazin-1-yl}ethanone may also possess similar inhibitory effects.

Hemorheological Activity

Notably, the biological screening of related derivatives revealed high hemorheological activity , comparable to established angioprotective agents like pentoxifylline . This activity is significant in the context of improving blood flow and reducing viscosity in blood disorders.

Study on Structural Variants

A series of studies focused on structural variants of piperazine derivatives have elucidated the relationship between molecular structure and biological activity. For example, modifications at the sulfonamide position were found to influence both antibacterial and enzyme inhibitory activities significantly .

In Silico Studies

In silico docking studies have been employed to predict the interactions between these compounds and target proteins. These studies help in understanding how structural modifications can enhance binding affinity and specificity towards biological targets .

Data Table: Summary of Biological Activities

Activity Type	Compound Variant	IC50 Value (µM)	Reference
Antibacterial	1-{4-[(3,5-Dimethyl-1,2-oxazol-4-yl)sulfonyl]piperazine}	Moderate
AChE Inhibition	Related Piperazine Derivative	2.14
Urease Inhibition	Related Piperazine Derivative	0.63
Hemorheological	4-sulfamidisoxazole Derivative	Comparable